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Compound of Interest

Compound Name: (N)-Methyl omeprazole-d3

Cat. No.: B2512416

Essential Safety and Handling Guide for (N)-
Methyl omeprazole-d3

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of (N)-Methyl omeprazole-d3 in a laboratory setting. The
information is intended for researchers, scientists, and professionals in drug development.

Hazard Identification and Personal Protective
Equipment (PPE)

(N)-Methyl omeprazole-d3 and its analogs are classified as potentially hazardous. The
primary routes of exposure are inhalation, ingestion, and skin or eye contact. It is harmful if
swallowed, may cause skin and eye irritation, and could lead to an allergic skin reaction[1].
Therefore, strict adherence to PPE protocols is mandatory.

Summary of Required Personal Protective Equipment
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PPE Category

Specification

Rationale

Hand Protection

Nitrile or latex/nitrile rubber
gloves. Powder-free is
recommended. Consider

double gloving.

Prevents skin contact and
potential absorption. Change
gloves frequently, especially if

contaminated[2][3].

Eye and Face Protection

Safety glasses with side

shields or goggles.

Protects eyes from dust

particles and splashes[4][5].

Skin and Body Protection

Impermeable protective
clothing or lab coat. Long-
sleeved gowns are
recommended. Protective shoe

covers.

Minimizes skin exposure.
Gowns should close in the
back[2][4][6].

Respiratory Protection

Use in a well-ventilated area. A
NIOSH/MSHA-approved
respirator (e.g., N-95 or N-100
particle mask) is necessary if
dust formation is likely or

ventilation is inadequate.

Prevents inhalation of airborne
particles[2][5][7]-

Operational Plan: Safe Handling and Storage

Handling Procedures:

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible[5][7].

¢ Ventilation: Always handle (N)-Methyl omeprazole-d3 in a well-ventilated area, preferably

within a chemical fume hood or a glove box to minimize inhalation exposure[2][4].

¢ Avoid Dust Formation: This compound is likely a solid. Handle it carefully to avoid generating

dust. Use appropriate tools for transferring the substance[2][5][7].

o Personal Hygiene: Do not eat, drink, or smoke in the handling area[4]. Wash hands

thoroughly with soap and water after handling and before leaving the laboratory[2].
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» Clothing: Remove any contaminated clothing immediately and wash it before reuse[7][8].

Storage Procedures:

Emergency Procedures

First Aid Measures:

Store in a tightly closed container in a dry, cool, and well-ventilated place[5][7].
Keep the compound refrigerated and protected from light[5][7].
For optimal product quality, store under an inert atmosphere[5][7].

Keep away from oxidizing agents and other incompatible materials[5][7].

Exposure Route

First Aid Instructions

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen or artificial respiration.

Seek medical attention if symptoms persist[7][9].

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.
Remove contaminated clothing. If skin irritation

or a rash occurs, seek medical advice[7][8].

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing for at least 15 minutes and

consult an ophthalmologist[7][8][10].

Ingestion

Rinse mouth with water. Do NOT induce
vomiting. Call a poison control center or seek

immediate medical attention[7][11].

Accidental Release Measures (Spills):

o Evacuate: Keep unnecessary personnel away from the spill area.

© 2025 BenchChem. All rights reserved.

3/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC458520010&productDescription=OMEPRAZOLE%2C+98%2B%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/109690-SDS-EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC458520250&productDescription=OMEPRAZOLE%2C+98%2B%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC458520010&productDescription=OMEPRAZOLE%2C+98%2B%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC458520250&productDescription=OMEPRAZOLE%2C+98%2B%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC458520010&productDescription=OMEPRAZOLE%2C+98%2B%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC458520250&productDescription=OMEPRAZOLE%2C+98%2B%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC458520010&productDescription=OMEPRAZOLE%2C+98%2B%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC458520250&productDescription=OMEPRAZOLE%2C+98%2B%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC458520010&productDescription=OMEPRAZOLE%2C+98%2B%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC458520010&productDescription=OMEPRAZOLE%2C+98%2B%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.kmpharma.in/download_msds/23749
https://www.fishersci.com/store/msds?partNumber=AC458520010&productDescription=OMEPRAZOLE%2C+98%2B%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/109690-SDS-EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC458520010&productDescription=OMEPRAZOLE%2C+98%2B%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/109690-SDS-EN.pdf
https://esschemco.com/wp-content/uploads/2020/10/Omeprazole-d3.pdf
https://www.fishersci.com/store/msds?partNumber=AC458520010&productDescription=OMEPRAZOLE%2C+98%2B%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=15512343&countryCode=GB&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2512416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Ventilate: Ensure the area is well-ventilated.

e Personal Protection: Wear appropriate PPE, including respiratory protection, gloves, and
protective clothing[2][4].

e Containment and Cleanup:
o For minor spills, use a dry clean-up procedure. Avoid generating dust[2].

o Carefully sweep or vacuum up the spilled material. The vacuum cleaner should be fitted
with a HEPA filter[2].

o Place the collected material into a suitable, labeled container for disposal[2][5].

o After cleanup, wash the spill area with large amounts of water and prevent runoff from
entering drains[2].

» Reporting: Report the spill to the appropriate environmental health and safety personnel.
Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical powder,
or alcohol-resistant foam[2][5].

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear[5][7].

Disposal Plan

All waste materials containing (N)-Methyl omeprazole-d3 must be treated as hazardous
waste.

o Waste Collection: Collect waste material in a clearly labeled, sealed container. Do not mix
with other waste.

» Disposal Method: Dispose of the waste through a licensed professional waste disposal
service. This may involve incineration in a licensed facility or burial in a specifically licensed
landfill for chemical and pharmaceutical waste[2].
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o Container Decontamination: Decontaminate empty containers before disposal. Observe all
label safeguards until the containers are cleaned or destroyed[2].

o Regulations: Adhere to all local, state, and federal regulations regarding hazardous waste
disposal.

Workflow for Handling (N)-Methyl omeprazole-d3
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Preparation

Don Personal Protective Equipment (PPE)
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Handling
Weigh/Transfer Compound Carefully
(Avoid Dust Generation)
Gen‘orm Experimental WorD

Cleanup & Disposal

Clean Work Area
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Click to download full resolution via product page

Caption: Workflow for the safe handling of (N)-Methyl omeprazole-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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